6-Bromo-N2-cyclopropylpyrazine-2,3-diamine

• Molecular Formula: C7H9BrN4
• Molecular Weight: 229.08 g/mol
• IUPAC Name: 5-bromo-3-N-cyclopropylpyrazine-2,3-diamine
• InChI: InChI=1S/C7H9BrN4/c8-5-3-10-6(9)7(12-5)11-4-1-2-4/h3-4H,1-2H2,(H2,9,10)(H,11,12)
• InChI Key: AIJUBMCXEFORGG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=NC(=CN=C2N)Br

Description

6-Bromo-N2-cyclopropylpyrazine-2,3-diamine is a useful research compound. Its molecular formula is C7H9BrN4 and its molecular weight is 229.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A glass microwave reaction vessel was charged with 2-amino-3,5-dibromopyrazine (1.00 g, 3.95 mmol) and cyclopropylamine (1.40 ml, 19.96 mmol). The reaction mixture was sealed under argon and heated in an Initiator microwave reactor (Personal Chemistry, Biotage AB, Inc., Upssala, Sweden) at 120° C. for 20 min. Additional cyclopropylamine (1.0 mL) was added and the reaction was heated at 120° C. for 30 min in the microwave. Excess cyclopropylamine was removed in vacuo and the residue was dissolved in MeOH and evaporated onto silica gel and purified by flash chromatography (Isco (40 gram)) eluting with EtOAc:hexanes (0:1→1:2) to give 740 mg (82%) of a golden-brown tar. ESI MS 228.9 [M+1].